Cas no 850936-95-7 (ethyl 4-(2-{5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetyl)piperazine-1-carboxylate)

• Product Name: ethyl 4-(2-{5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetyl)piperazine-1-carboxylate
• CAS No: 850936-95-7
• MF: C₁₈H₂₂N₄O₅S
• MW: 406.456082820892
• CID: 6566000
• Update Time: 2025-06-13

ethyl 4-(2-{5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-{5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetyl)piperazine-1-carboxylate
• ethyl 4-(2-((5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)acetyl)piperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 4-[2-[[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]thio]acetyl]-, ethyl ester

• Inchi： 1S/C18H22N4O5S/c1-3-26-18(24)22-9-7-21(8-10-22)15(23)12-28-17-20-19-16(27-17)13-5-4-6-14(11-13)25-2/h4-6,11H,3,7-10,12H2,1-2H3
• InChI Key： ZJJZVQBDQXBQST-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCN(C(CSC2=NN=C(C3=CC=CC(OC)=C3)O2)=O)CC1

Additional information on ethyl 4-(2-{5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetyl)piperazine-1-carboxylate

Comprehensive Overview of Ethyl 4-(2-{5-(3-Methoxyphenyl)-1,3,4-Oxadiazol-2-ylsulfanyl}acetyl)piperazine-1-carboxylate (CAS No. 850936-95-7)

Ethyl 4-(2-{5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetyl)piperazine-1-carboxylate (CAS No. 850936-95-7) is a sophisticated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the class of 1,3,4-oxadiazole derivatives, which are widely recognized for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of both piperazine and oxadiazole moieties in its structure enhances its versatility in drug design and development.

In recent years, the demand for novel heterocyclic compounds like ethyl 4-(2-{5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetyl)piperazine-1-carboxylate has surged, driven by the need for innovative therapeutic agents. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given the growing focus on targeted therapies in oncology and metabolic disorders. The compound's sulfanylacetyl linker and methoxyphenyl group further contribute to its binding affinity and selectivity, making it a promising candidate for further exploration.

The synthesis of CAS No. 850936-95-7 involves multi-step organic reactions, including cyclization and coupling processes, which are critical for achieving high purity and yield. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize its structure and ensure quality control. These methods align with the current trends in green chemistry and sustainable synthesis, which emphasize minimizing environmental impact while maintaining efficiency.

From an industrial perspective, ethyl 4-(2-{5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetyl)piperazine-1-carboxylate is often discussed in the context of intellectual property and patent landscapes, as its unique structure may have applications in proprietary formulations. Companies specializing in custom synthesis and contract research frequently highlight such compounds to attract collaborations with pharmaceutical and biotech firms.

In summary, CAS No. 850936-95-7 represents a compelling example of modern medicinal chemistry, combining structural complexity with functional diversity. Its potential applications in drug discovery and agrochemical innovation make it a subject of ongoing research, reflecting the broader scientific community's commitment to addressing unmet medical and agricultural challenges.